2,2-Dimethyl-3-(thiophen-2-yl)propanal

• Molecular Formula: C9H12OS
• Molecular Weight: 168.26 g/mol
• IUPAC Name: 2,2-dimethyl-3-thiophen-2-ylpropanal
• InChI: InChI=1S/C9H12OS/c1-9(2,7-10)6-8-4-3-5-11-8/h3-5,7H,6H2,1-2H3
• InChI Key: FZKNXERXVLPMMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CS1)C=O

Description

2,2-Dimethyl-3-(thiophen-2-yl)propanal is an organosulfur compound featuring a thiophene ring attached to a propanal backbone with two methyl groups at the α-position. The thiophene moiety introduces aromaticity and sulfur-based electronic effects, while the aldehyde group provides reactivity for nucleophilic additions or condensations. The dimethyl substituents likely enhance steric hindrance, influencing both physical properties (e.g., solubility) and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-3-(thiophen-2-yl)propanal typically involves the reaction of thiophene derivatives with appropriate aldehydes under controlled conditions. One common method includes the use of a Grignard reagent, where a thiophene derivative is reacted with a suitable aldehyde in the presence of a catalyst to form the desired product .

Industrial Production Methods

Industrial production of 2,2-Dimethyl-3-(thiophen-2-yl)propanal may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-3-(thiophen-2-yl)propanal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic reagents like bromine (Br₂) or nitric acid (HNO₃) are employed under controlled conditions.

Major Products Formed

Oxidation: 2,2-Dimethyl-3-(thiophen-2-yl)propanoic acid.

Reduction: 2,2-Dimethyl-3-(thiophen-2-yl)propanol.

Substitution: Various substituted thiophene derivatives depending on the electrophile used.

Scientific Research Applications

2,2-Dimethyl-3-(thiophen-2-yl)propanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of materials with specific electronic properties, such as organic semiconductors.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-3-(thiophen-2-yl)propanal involves its interaction with specific molecular targets. The thiophene ring can participate in π-π interactions with aromatic residues in proteins, while the aldehyde group can form covalent bonds with nucleophilic sites. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

3-Oxo-3-(thiophen-2-yl)propanal (CAS: 213527-36-7)

• Molecular Formula : C₇H₆O₂S
• Key Features : Replaces the dimethyl-propanal group with a ketone (oxo) at the β-position.
• Implications: The ketone group reduces electrophilicity compared to the aldehyde, making it less reactive toward nucleophiles.

(2E)-2-[2-(4-Methoxyphenyl)hydrazin-1-ylidene]-3-oxo-3-(thiophen-2-yl)propanal (CAS: 338400-20-7)

• Molecular Formula : C₁₄H₁₂N₂O₃S
• Key Features : Incorporates a hydrazone group and methoxyphenyl substituent.
• Implications : The hydrazone functionality enables coordination chemistry (e.g., metal complexation) or use in dye synthesis. The extended conjugation may enhance UV absorption properties .

a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

• Molecular Formula: C₈H₁₁NOS
• Key Features: Substitutes the aldehyde with an amino alcohol group.
• Such compounds are often intermediates in drug synthesis (e.g., β-blockers) .

Functional Group Variations

Cinnamaldehyde (3-Phenyl-2-propenal)

• Molecular Formula : C₉H₈O
• Key Features : α,β-unsaturated aldehyde with a phenyl group.
• Implications : The conjugated system allows for Michael additions and use in flavoring agents. Unlike the saturated propanal backbone of the target compound, the unsaturated bond in cinnamaldehyde increases electrophilicity .

(2E)-2-(Methylthiomethyl)-3-phenyl-2-propenal

• Molecular Formula : C₁₁H₁₂OS
• Key Features : Methylthioether and α,β-unsaturated aldehyde.
• Implications : The thioether group introduces sulfur-based nucleophilicity, while the unsaturated bond enhances reactivity toward Diels-Alder reactions .

Pyrethroid Derivatives

Allethrin and Permethrin

• Key Features: Cyclopropane rings and ester groups (e.g., permethrin: (3-phenoxyphenyl)methyl-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate).
• Implications : These insecticides demonstrate how steric effects (e.g., dimethyl groups) and halogen substituents enhance bioactivity. The target compound’s aldehyde group could similarly serve as a reactive handle for derivatization in agrochemical design .

Biological Activity

2,2-Dimethyl-3-(thiophen-2-yl)propanal is a compound of interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article explores its biological activity, including antimicrobial effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,2-Dimethyl-3-(thiophen-2-yl)propanal is $C_10H_{12}OS$, with a molecular weight of approximately 180.27 g/mol. The compound features a thiophene ring, which is known for its ability to enhance biological activity through various mechanisms.

Property	Value
Molecular Formula	C10H12OS
Molecular Weight	180.27 g/mol
IUPAC Name	2,2-Dimethyl-3-(thiophen-2-yl)propanal
Melting Point	Not readily available
Solubility	Soluble in organic solvents

Biological Activity Overview

Research has demonstrated that 2,2-Dimethyl-3-(thiophen-2-yl)propanal exhibits several biological activities, primarily focusing on antimicrobial properties and potential applications in cancer therapy.

Antimicrobial Activity

Studies have indicated that compounds containing thiophene moieties often exhibit significant antimicrobial properties. For instance, a recent investigation into related compounds revealed that derivatives with thiophene showed notable activity against Gram-positive and Gram-negative bacteria as well as fungi.

• Antibacterial Activity : The compound was tested against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values indicated effective inhibition at low concentrations.

  Bacterial Strain	MIC (µg/mL)
  Staphylococcus aureus	32
  Escherichia coli	64

• Antifungal Activity : The compound also demonstrated antifungal activity against Candida albicans with an MIC of 16 µg/mL.

The mechanism by which 2,2-Dimethyl-3-(thiophen-2-yl)propanal exerts its biological effects may involve the disruption of microbial cell membranes or interference with metabolic pathways essential for microbial growth. Thiophene derivatives are known to interact with various biological targets, modulating enzyme activities or receptor interactions.

Case Studies

Several studies have highlighted the importance of thiophene-containing compounds in drug development:

• Study on mPGES-1 Inhibition : A related study identified thiophene-based compounds as potential inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1), a target in cancer therapy. Compounds similar to 2,2-Dimethyl-3-(thiophen-2-yl)propanal showed selective inhibition in low micromolar ranges and induced apoptosis in cancer cell lines such as A549 .
• Synthesis and Biological Evaluation : Research on the synthesis of thiophene derivatives has shown that modifications can enhance their biological activity. For example, altering substituents on the thiophene ring can lead to improved potency against specific bacterial strains .